![molecular formula C12H11ClFNO3 B7550094 1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid](/img/structure/B7550094.png)
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid, also known as CPCCOEt, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). It has been widely used in scientific research to study the role of mGluR1 in various physiological and pathological processes.
Mechanism of Action
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid selectively binds to the orthosteric site of mGluR1 and prevents the activation of the receptor by glutamate. This leads to the inhibition of downstream signaling pathways, which are involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which is involved in the pathogenesis of various neurological disorders. It has also been shown to reduce the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in the development of chronic pain.
Advantages and Limitations for Lab Experiments
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid has several advantages for lab experiments. It is a selective antagonist of mGluR1, which allows for the specific inhibition of the receptor without affecting other receptors. It is also relatively stable and can be easily synthesized. However, this compound has some limitations. It has a relatively short half-life, which requires frequent dosing in animal experiments. It also has poor solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid in scientific research. One direction is to study the role of mGluR1 in other neurological disorders such as epilepsy and multiple sclerosis. Another direction is to develop more stable and water-soluble analogs of this compound that can be used in a wider range of experiments. Additionally, the use of this compound in combination with other drugs may provide new therapeutic options for various diseases.
Synthesis Methods
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid can be synthesized by reacting 5-chloro-2-fluorobenzoyl chloride with pyrrolidine-3-carboxylic acid in the presence of triethylamine and dichloromethane. The reaction mixture is then refluxed for several hours, and the product is obtained by filtration and recrystallization.
Scientific Research Applications
1-(5-Chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid has been widely used in scientific research to study the role of mGluR1 in various physiological and pathological processes. It has been shown to be effective in treating chronic pain, anxiety, and depression. This compound has also been used to study the role of mGluR1 in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
1-(5-chloro-2-fluorobenzoyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFNO3/c13-8-1-2-10(14)9(5-8)11(16)15-4-3-7(6-15)12(17)18/h1-2,5,7H,3-4,6H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOXVXXVEZICFPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)O)C(=O)C2=C(C=CC(=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.